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Compound of Interest

Compound Name: 1,4-Diisopropoxybenzene

Cat. No.: B1346915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Diisopropoxybenzene, also known by its IUPAC name 1,4-di(propan-2-yloxy)benzene, is

an aromatic organic compound with the chemical formula C₁₂H₁₈O₂. This technical guide

provides a detailed overview of its core physical properties, compiled from various chemical

data sources. The information herein is intended to support research and development

activities by providing key data points and standardized experimental protocols for property

determination.

Core Physical Properties
The physical characteristics of 1,4-diisopropoxybenzene are essential for its handling,

application, and integration into various chemical processes. A summary of its key physical

properties is presented below.
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Property Value

Molecular Formula C₁₂H₁₈O₂

Molecular Weight 194.27 g/mol

CAS Number 7495-78-5

Appearance Oily, light salmon-colored liquid

Boiling Point 235 °C[1]; 264.8 °C at 760 mmHg[2][3]

Melting Point

Not explicitly available; however, its liquid state

at room temperature suggests a melting point

below 20-25 °C.

Density 0.8572 g/cm³ at 20 °C[1]; 0.951 g/cm³[2][3]

Refractive Index 1.48 at 20°C/D[3]

Flash Point 93 °C[2][3]

Solubility

Based on its chemical structure (an aromatic

ether), it is expected to be insoluble in water and

soluble in common organic solvents such as

ethanol, diethyl ether, acetone, toluene, and

hexane.

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following are detailed methodologies for the key experiments cited.

Melting Point Determination
The melting point of a solid organic compound is the temperature at which it transitions from a

solid to a liquid. This property is a crucial indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Ensure the 1,4-diisopropoxybenzene sample is pure and dry. If it is crystalline, finely

powder a small amount using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range). For a pure compound, this range should be narrow (0.5-2 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)
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Liquid paraffin or silicone oil

Procedure:

Add a few milliliters of 1,4-diisopropoxybenzene to a small test tube.

Place a capillary tube, with its sealed end up, into the test tube.

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the

sample.

Immerse the setup in a Thiele tube filled with a high-boiling point liquid (e.g., paraffin oil).

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

When a continuous and rapid stream of bubbles is observed, stop heating.

The temperature at which the bubbling ceases and the liquid begins to enter the capillary

tube is the boiling point of the sample.

Density Determination
Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Procedure:

Measure the mass of a clean and dry pycnometer (or graduated cylinder).

Fill the pycnometer with 1,4-diisopropoxybenzene up to a calibrated mark, ensuring there

are no air bubbles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1346915?utm_src=pdf-body
https://www.benchchem.com/product/b1346915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the combined mass of the pycnometer and the liquid.

The mass of the liquid is the difference between the two measurements.

The volume of the liquid is known from the pycnometer's calibrated volume.

Calculate the density using the formula: Density = Mass / Volume.

Solubility Determination
Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus:

Test tubes

Vortex mixer or stirring rods

A selection of solvents (e.g., water, ethanol, acetone, diethyl ether, toluene, hexane)

Procedure:

Place a small, measured amount of 1,4-diisopropoxybenzene (e.g., 50 mg) into a series of

test tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent.

Agitate the mixture vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or by

stirring.

Observe whether the solute has completely dissolved. If it has, the compound is considered

soluble in that solvent at that concentration.

If the solute has not dissolved, the compound is considered insoluble or sparingly soluble.

The process can be repeated with varying amounts of solute and solvent to determine the

approximate solubility limit.
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Visualizations
To aid in the understanding of the experimental workflows, the following diagrams are provided.

Melting Point Determination

Start

Powder the solid sample

Pack sample into capillary tube

Place in melting point apparatus

Heat rapidly to ~15-20°C below expected MP

Heat slowly (1-2°C/min)

Observe and record melting range

End
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Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination

Start

Set up Thiele tube with sample and capillary

Gently heat the side arm

Observe for a continuous stream of bubbles

Stop heating

Record temperature when liquid enters capillary

End

Click to download full resolution via product page

Workflow for Boiling Point Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1346915?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346915?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Determination

Start

Weigh empty pycnometer

Fill pycnometer with sample

Weigh filled pycnometer

Calculate mass and density

End

Click to download full resolution via product page

Workflow for Density Determination.
Logical Relationship for Solubility Prediction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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